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Compound of Interest

Compound Name: 6-Amino-9H-purine-8-thiol

Cat. No.: B505620

An In-depth Technical Guide on 6-Amino-9H-purine-8-thiol: Chemical Properties and
Structure

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Amino-9H-purine-8-thiol, also known as 8-mercaptoadenine, is a significant purine
derivative that serves as a crucial intermediate in the synthesis of various pharmaceutical
compounds.[1] Its structure, featuring both an amino and a thiol group on the purine core,
allows for diverse chemical modifications. This versatility makes it a valuable building block in
the development of novel therapeutic agents, including nucleoside analogs designed to
interfere with viral replication or cancer cell metabolism.[1] This document provides a
comprehensive overview of its chemical properties, structure, and relevant experimental
protocols.

Chemical Properties

The fundamental chemical and physical properties of 6-Amino-9H-purine-8-thiol are
summarized in the table below. These properties are essential for its handling, characterization,
and application in synthetic chemistry.
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Property Value Reference
IUPAC Name 6-Amino-9H-purine-8-thiol N/A
Synonyms 8-Mercaptoadenine

CAS Number 7390-62-7 [1]
Molecular Formula CsHsNsS [1]
Molecular Weight 167.19 g/mol [1]

Melting Point >300 °C (decomposes) N/A
Appearance Off-white to yellow powder N/A
Storage Room temperature, airtight, dry  [1]

Chemical Structure and Tautomerism

The structure of 6-Amino-9H-purine-8-thiol is based on a purine core, which consists of fused
pyrimidine and imidazole rings. The key functional groups are an amino group at the C6
position and a thiol group at the C8 position.

A critical aspect of the chemistry of 6-Amino-9H-purine-8-thiol is tautomerism. Tautomers are
isomers of a compound that readily interconvert, and in this case, involve the migration of a
proton. The thiol group (-SH) can exist in equilibrium with its thione (=S) form. Additionally, the
position of the proton on the purine ring nitrogens can vary, with the 9H and 7H tautomers
being the most common for purines.[2] The relative stability of these tautomers can be
influenced by the solvent environment.[2]

Experimental Protocols
General Synthetic Approach

The synthesis of 6-Amino-9H-purine-8-thiol can be achieved through various methods, often
starting from commercially available purine derivatives. A common strategy involves the
introduction of the thiol group onto a pre-existing 6-aminopurine (adenine) scaffold.

Example Synthetic Workflow: Thiolation of 6-Aminopurine
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A plausible synthetic route involves the direct thiolation of adenine. This can be conceptualized
in the following logical steps:
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Logical Workflow for the Synthesis of 6-Amino-9H-purine-8-thiol

Start with 6-Aminopurine (Adenine)

BS, DMF

Halogenation at C8 (e.g., Bromination)

aSH, EtOH

Nucleophilic Substitution with a Thiolating Agent (e.g., NaSH)

ilute HCI

Acidification/Workup

tandard Procedures

Purification (e.g., Recrystallization)

6-Amino-9H-purine-8-thiol
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Simplified Purine Metabolism Pathway and Point of Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [6-Amino-9H-purine-8-thiol chemical properties and
structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b505620#6-amino-9h-purine-8-thiol-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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